Phosphorus oxychloride

• CAS No.: 10025-87-3
• Product Name: Phosphorus oxychloride
• Molecular Formula: POCl3; Cl3OP
• Molecular Weight: 153.33 g/mol
• IUPAC Name: phosphoryl trichloride
• Standard InChI: InChI=1S/Cl3OP/c1-5(2,3)4
• Standard InChIKey: XHXFXVLFKHQFAL-UHFFFAOYSA-N
• SMILES: O=P(Cl)(Cl)Cl
• Canonical SMILES: O=P(Cl)(Cl)Cl
• Boiling Point: 223 °F at 760 mm Hg (EPA, 1998); 105.8 °C; 222°F
• Colorform: Clear, colorless to yellow, oily liquid [Note: A solid below 34 degrees F].; Mobile, fuming liquid
• Density: 1.645 at 77 °F (EPA, 1998); Specific gravity: 1.645 at 25 °C/4 °C; Relative density (water = 1): 1.645; (77°F): 1.65
• Flash Point: Not Flammable (EPA, 1998)
• Melting Point: 34.2 °F (EPA, 1998); 1.25 °C; 1-1.5°C; 34°F
• Physical Description: Phosphorus oxychloride appears as a colorless fuming liquid with a pungent odor. Density 14.0 lb / gal. Very toxic by inhalation and corrosive to metals and tissue. Used in gasoline additives and hydraulic fluids.; Liquid; BROWN FUMING LIQUID WITH PUNGENT ODOUR.; Clear, colorless to yellow, oily liquid with a pungent & musty odor. [Note: A solid below 34°F.]
• Description: Phosphorus oxychloride appears as a colorless fuming liquid with a pungent odor. Density 14.0 lb / gal. Very toxic by inhalation and corrosive to metals and tissue. Used in gasoline additives and hydraulic fluids.; Phosphoryl chloride, also known as [PCL3O] or phosphoroxidchlorid, belongs to the class of inorganic compounds known as halogen oxides. These are inorganic compounds containing an oxygen atom of an oxidation state of -2, in which the heaviest atom bonded to the oxygen is a halogen.; Phosphoryl trichloride is a phosphorus coordination entity.
• Solubility: Decomposes (NIOSH, 2016); Reacts with water; Solubility in water: reaction; Decomposes
• Synonyms: phosphorus oxychloride; phosphoryl chloride
• Vapor Density: 5.3 (EPA, 1998) (Relative to Air); 5.3 (Air = 1); Relative vapor density (air = 1): 5.3
• Vapor Pressure: 40 mm Hg at 81.14 °F (EPA, 1998); 40 mm Hg at 27.3 °C; Vapor pressure, kPa at 27.3 °C: 5.3; (81°F): 40 mmHg
• PubChem Compound: 24813
• Last Modified: Nov 11 2021